Cas no 1803524-56-2 (3-Bromo-6-cyano-2-methyl-4-(trifluoromethoxy)pyridine)

• Product Name: 3-Bromo-6-cyano-2-methyl-4-(trifluoromethoxy)pyridine
• CAS No: 1803524-56-2
• MF: C₈H₄BrF₃N₂O
• MW: 281.029371261597
• CID: 4910248
• Update Time: 2023-08-21

3-Bromo-6-cyano-2-methyl-4-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-6-cyano-2-methyl-4-(trifluoromethoxy)pyridine

• Inchi： 1S/C8H4BrF3N2O/c1-4-7(9)6(15-8(10,11)12)2-5(3-13)14-4/h2H,1H3
• InChI Key： RKQDHLCPFDQQJM-UHFFFAOYSA-N
• SMILES： BrC1C(C)=NC(C#N)=CC=1OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 275
• XLogP3: 3.2
• Topological Polar Surface Area: 45.9